Cas no 2138230-67-6 (methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate)
2138230-67-6 structure
Product Name:methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate
CAS No:2138230-67-6
MF:C11H15NO2
MW:193.242303133011
CID:6165485
PubChem ID:165477897
Update Time:2024-01-10
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate
- EN300-1085284
- 2138230-67-6
-
- Inchi： 1S/C11H15NO2/c1-8(7-12)9-3-5-10(6-4-9)11(13)14-2/h9-10H,1,3-6H2,2H3
- InChI Key： KFOVYFVGGKQTAX-UHFFFAOYSA-N
- SMILES： O(C)C(C1CCC(C(C#N)=C)CC1)=O
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.1Ų
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1085284-0.05g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 0.05g |
$624.0 | 2023-10-27 | |
| Enamine | EN300-1085284-0.1g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 0.1g |
$653.0 | 2023-10-27 | |
| Enamine | EN300-1085284-0.25g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 0.25g |
$683.0 | 2023-10-27 | |
| Enamine | EN300-1085284-0.5g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 0.5g |
$713.0 | 2023-10-27 | |
| Enamine | EN300-1085284-1.0g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 1g |
$743.0 | 2023-06-10 | ||
| Enamine | EN300-1085284-2.5g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 2.5g |
$1454.0 | 2023-10-27 | |
| Enamine | EN300-1085284-5.0g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 5g |
$2152.0 | 2023-06-10 | ||
| Enamine | EN300-1085284-10.0g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 10g |
$3191.0 | 2023-06-10 | ||
| Enamine | EN300-1085284-1g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 1g |
$743.0 | 2023-10-27 | |
| Enamine | EN300-1085284-5g |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate |
2138230-67-6 | 95% | 5g |
$2152.0 | 2023-10-27 |
methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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